Cas no 2108757-25-9 (N-Methyl-3-(6-piperidin-4-ylpyridin-2-yl)propanamide dihydrochloride)

• Product Name: N-Methyl-3-(6-piperidin-4-ylpyridin-2-yl)propanamide dihydrochloride
• CAS No: 2108757-25-9
• MF: C₁₄H₂₃Cl₂N₃O
• MW: 320.257921457291
• MDL: MFCD29035021
• CID: 4784326
• Update Time: 2025-10-29

N-Methyl-3-(6-piperidin-4-ylpyridin-2-yl)propanamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Methyl-3-(6-piperidin-4-ylpyridin-2-yl)propanamide dihydrochloride

• MDL： MFCD29035021
• Inchi： 1S/C14H21N3O.2ClH/c1-15-14(18)6-5-12-3-2-4-13(17-12)11-7-9-16-10-8-11;;/h2-4,11,16H,5-10H2,1H3,(H,15,18);2*1H
• InChI Key： ITDWTYCDAAATMP-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C(CCC1=CC=CC(C2CCNCC2)=N1)NC

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 264
• Topological Polar Surface Area: 54

Additional information on N-Methyl-3-(6-piperidin-4-ylpyridin-2-yl)propanamide dihydrochloride

Introduction to N-Methyl-3-(6-piperidin-4-ylpyridin-2-yl)propanamide dihydrochloride (CAS No. 2108757-25-9)

N-Methyl-3-(6-piperidin-4-ylpyridin-2-yl)propanamide dihydrochloride, a compound with the chemical identifier CAS No. 2108757-25-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular structure of N-Methyl-3-(6-piperidin-4-ylpyridin-2-yl)propanamide dihydrochloride incorporates a piperidine ring and a pyridine moiety, which are well-documented for their role in enhancing biological activity and drug-like properties.

The synthesis of this compound involves a series of carefully orchestrated chemical reactions, ensuring high yield and purity. The presence of the amide functional group and the dihydrochloride salt form contributes to its stability and solubility, making it an attractive candidate for further pharmacological investigation. Recent studies have highlighted the importance of such amide-based compounds in the development of novel therapeutics, particularly in the treatment of neurological disorders and infectious diseases.

One of the most compelling aspects of N-Methyl-3-(6-piperidin-4-ylpyridin-2-yl)propanamide dihydrochloride is its potential as a scaffold for drug discovery. The combination of the piperidine and pyridine rings creates a diverse chemical space that can be exploited to develop molecules with enhanced binding affinity and selectivity. This has been particularly relevant in the quest to identify new treatments for conditions such as Alzheimer's disease, where modulating specific neurotransmitter pathways is crucial.

In vitro studies have begun to unravel the mechanistic properties of this compound, revealing its interaction with various biological targets. The amide group serves as a key pharmacophore, facilitating interactions with enzymes and receptors involved in disease pathways. Preliminary data suggest that N-Methyl-3-(6-piperidin-4-ylpyridin-2-yl)propanamide dihydrochloride exhibits promising activity against certain enzymes implicated in inflammation and oxidative stress, which are hallmark features of many chronic diseases.

The dihydrochloride salt form of this compound enhances its pharmacokinetic profile, improving bioavailability and metabolic stability. This is particularly important for oral administration, where poor solubility or rapid degradation can limit therapeutic efficacy. The salt form also contributes to better handling and formulation flexibility during drug development.

Advances in computational chemistry have enabled more efficient screening processes for identifying potential drug candidates like N-Methyl-3-(6-piperidin-4-ylpyridin-2-yl)propanamide dihydrochloride. Molecular docking simulations have been employed to predict binding interactions with target proteins, providing insights into how this compound might modulate biological pathways. These computational approaches have accelerated the drug discovery pipeline, allowing researchers to prioritize compounds based on their predicted efficacy and safety profiles.

The role of piperidine derivatives in medicinal chemistry cannot be overstated. These compounds have been successfully incorporated into numerous FDA-approved drugs due to their ability to enhance binding affinity and metabolic stability. The presence of multiple heterocyclic rings in N-Methyl-3-(6-piperidin-4-ylpyridin-2-yl)propanamide dihydrochloride suggests that it may exhibit multifaceted interactions with biological targets, potentially leading to broader therapeutic applications.

Ongoing research is focused on optimizing the synthesis of this compound to improve yield and reduce costs associated with production. Green chemistry principles are being increasingly adopted in pharmaceutical manufacturing, emphasizing sustainability and environmental responsibility. By refining synthetic routes, researchers aim to minimize waste and hazardous byproducts, aligning with global efforts to promote sustainable practices.

The potential applications of N-Methyl-3-(6-piperidin-4-ylpyridin-2-yl)propanamide dihydrochloride extend beyond traditional therapeutic areas. Its unique chemical structure makes it a valuable tool for exploring new drug mechanisms and developing next-generation therapeutics. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into clinical reality.

In conclusion, N-Methyl-3-(6-piperidin-4-ylylpyridin--2-y1)propanamide dihydrochloride (CAS No. 2108757--25--9) represents a significant contribution to the field of pharmaceutical chemistry. Its structural features, combined with promising preclinical data, position it as a compelling candidate for further development. As research continues to uncover new applications and optimize its synthesis, this compound holds great promise for addressing unmet medical needs in the future.